Cas no 1363381-84-3 (Methyl 1H-pyrazolo[3,4-C]pyridine-3-carboxylate)
Methyl 1H-pyrazolo[3,4-C]pyridine-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- METHYL 1H-PYRAZOLO[3,4-C]PYRIDINE-3-CARBOXYLATE
- 1H-Pyrazolo[3,4-c]pyridine-3-carboxylic acid methyl ester
- PB38109
- SB10472
- X3545
- P13266
- MFCD22566117
- DB-180884
- 1H-Pyrazolo[3,4-c]pyridine-3-carboxylic acid, methyl ester
- ZTRBXQLGXSJJAH-UHFFFAOYSA-N
- SCHEMBL16517475
- AKOS027324903
- METHYL1H-PYRAZOLO[3,4-C]PYRIDINE-3-CARBOXYLATE
- SY244841
- CS-0049245
- AS-51681
- 1363381-84-3
- Methyl 1H-pyrazolo[3,4-C]pyridine-3-carboxylate
-
- MDL: MFCD22566117
- Inchi: 1S/C8H7N3O2/c1-13-8(12)7-5-2-3-9-4-6(5)10-11-7/h2-4H,1H3,(H,10,11)
- InChI Key: ZTRBXQLGXSJJAH-UHFFFAOYSA-N
- SMILES: O(C)C(C1C2C=CN=CC=2NN=1)=O
Computed Properties
- Exact Mass: 177.053826475g/mol
- Monoisotopic Mass: 177.053826475g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 210
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 67.9
Methyl 1H-pyrazolo[3,4-C]pyridine-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 45R0903-1g |
1H-Pyrazolo[3,4-c]pyridine-3-carboxylic acid methyl ester |
1363381-84-3 | 97% | 1g |
8463.46CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 45R0903-5g |
1H-Pyrazolo[3,4-c]pyridine-3-carboxylic acid methyl ester |
1363381-84-3 | 97% | 5g |
33904.74CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 45R0903-500mg |
1H-Pyrazolo[3,4-c]pyridine-3-carboxylic acid methyl ester |
1363381-84-3 | 97% | 500mg |
4655.75CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 45R0903-250mg |
1H-Pyrazolo[3,4-c]pyridine-3-carboxylic acid methyl ester |
1363381-84-3 | 97% | 250mg |
2756.14CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 45R0903-100mg |
1H-Pyrazolo[3,4-c]pyridine-3-carboxylic acid methyl ester |
1363381-84-3 | 97% | 100mg |
1797.85CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 45R0903-50mg |
1H-Pyrazolo[3,4-c]pyridine-3-carboxylic acid methyl ester |
1363381-84-3 | 97% | 50mg |
1399.27CNY | 2021-05-08 | |
| Chemenu | CM270185-100mg |
Methyl 1H-pyrazolo[3,4-c]pyridine-3-carboxylate |
1363381-84-3 | 95+% | 100mg |
$277 | 2021-08-18 | |
| Chemenu | CM270185-250mg |
Methyl 1H-pyrazolo[3,4-c]pyridine-3-carboxylate |
1363381-84-3 | 95+% | 250mg |
$554 | 2021-08-18 | |
| Chemenu | CM270185-1g |
Methyl 1H-pyrazolo[3,4-c]pyridine-3-carboxylate |
1363381-84-3 | 95+% | 1g |
$1502 | 2021-08-18 | |
| ChemScence | CS-0049245-100mg |
Methyl 1H-pyrazolo[3,4-c]pyridine-3-carboxylate |
1363381-84-3 | 100mg |
$195.0 | 2022-04-27 |
Methyl 1H-pyrazolo[3,4-C]pyridine-3-carboxylate Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
Additional information on Methyl 1H-pyrazolo[3,4-C]pyridine-3-carboxylate
Methyl 1H-pyrazolo[3,4-C]pyridine-3-carboxylate: A Comprehensive Overview
Methyl 1H-pyrazolo[3,4-C]pyridine-3-carboxylate (CAS No. 1363381-84-3) is a versatile and intriguing compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, characterized by its unique pyrazolo[3,4-C]pyridine core structure, exhibits a range of fascinating properties that make it a valuable molecule for both academic research and industrial applications.
The pyrazolo[3,4-C]pyridine scaffold is a fused bicyclic system that combines the structural features of pyrazole and pyridine rings. This combination imparts the molecule with exceptional stability and reactivity, making it an ideal candidate for various chemical transformations. Recent studies have highlighted the potential of Methyl 1H-pyrazolo[3,4-C]pyridine-3-carboxylate in drug discovery, particularly in the development of anti-inflammatory agents, antimicrobial compounds, and neuroprotective drugs. The carboxylate group at position 3 of the pyrazolo[3,4-C]pyridine ring further enhances its functional versatility, enabling it to participate in a wide array of biochemical interactions.
One of the most notable advancements in the study of Methyl 1H-pyrazolo[3,4-C]pyridine-3-carboxylate involves its application in targeted drug delivery systems. Researchers have successfully utilized this compound as a carrier for delivering therapeutic agents to specific cellular targets. The molecule's ability to form stable complexes with various biomolecules has been leveraged to improve drug efficacy while minimizing side effects. This innovation has opened new avenues for personalized medicine and precision therapy.
Another cutting-edge application of Methyl 1H-pyrazolo[3,4-C]pyridine-3-carboxylate lies in its role as a building block for advanced materials. The compound's unique electronic properties make it an excellent candidate for use in organic electronics and optoelectronic devices. Recent experiments have demonstrated its potential as a component in high-efficiency organic light-emitting diodes (OLEDs) and photovoltaic cells. These findings underscore its importance in the rapidly evolving field of materials science.
The synthesis of Methyl 1H-pyrazolo[3,4-C]pyridine-3-carboxylate involves a multi-step process that typically begins with the preparation of the pyrazolo[3,4-C]pyridine core. This is followed by functionalization at the carboxylate position through esterification or other suitable reactions. The development of efficient synthetic routes has been a focal point for chemists aiming to scale up production for industrial applications. Recent breakthroughs in catalytic methods have significantly improved the yield and purity of this compound.
In terms of biological activity, Methyl 1H-pyrazolo[3,4-C]pyridine-3-carboxylate has shown promising results in preclinical studies targeting various diseases. For instance, it has demonstrated potent inhibitory effects against enzymes involved in inflammatory pathways, making it a potential candidate for treating conditions such as arthritis and neurodegenerative disorders. Additionally, its antimicrobial properties have been explored for use in developing novel antibiotics to combat drug-resistant bacterial strains.
The structural flexibility of Methyl 1H-pyrazolo[3,4-C]pyridine-3-carboxylate also lends itself well to combinatorial chemistry approaches. By modifying substituents on the pyrazolo[3,4-C]pyridine ring or altering the ester group at position 5 (in some derivatives), researchers can fine-tune the molecule's pharmacokinetic properties and bioavailability. This adaptability has facilitated its use in diverse research programs aimed at discovering next-generation therapeutic agents.
From an environmental perspective, there is growing interest in understanding the ecological impact of Methyl 1H-pyrazolo[3,4-C]pyridine-3-carboxylate and its derivatives. Studies are underway to assess their biodegradability and potential toxicity to aquatic organisms. These investigations are crucial for ensuring that any industrial applications of this compound align with sustainability goals and regulatory standards.
In conclusion, Methyl 1H-pyrazolo[3,4-C]pyridine-3-carboxylate stands out as a multifaceted compound with immense potential across various scientific disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in future innovations within chemistry and related fields.
1363381-84-3 (Methyl 1H-pyrazolo[3,4-C]pyridine-3-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)